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Compound of Interest

Compound Name: INH6

Cat. No.: B1671949 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation, storage, and handling of

isoniazid solutions for various laboratory applications. Isoniazid, a cornerstone in the treatment

of tuberculosis, is a prodrug that requires activation to exert its bactericidal effects against

Mycobacterium tuberculosis. Accurate and consistent preparation of isoniazid solutions is

critical for reliable experimental outcomes in research and drug development.

Physicochemical Properties of Isoniazid
Isoniazid, or isonicotinic acid hydrazide, is a white crystalline powder.[1] Key physicochemical

properties are summarized below, which are essential for the preparation of its solutions.

Property Value Reference

Molecular Formula C₆H₇N₃O

Molecular Weight 137.14 g/mol [1]

Melting Point 171.4 °C [2]

pKa 1.82 (at 20°C) [2]

LogP -0.64 [2]
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Solubility Data
Isoniazid exhibits varying solubility in different solvents, a critical consideration for preparing

stock solutions. The solubility is also temperature-dependent.[3]

Solvent
Solubility ( g/100 mL) at
25°C

Reference

Water ~14 [2]

Ethanol ~2 [2]

Methanol
Most soluble among common

organic solvents
[4][5]

Acetone
High solubility, increases with

temperature
[4][5]

Ethyl Acetate
Lower solubility compared to

alcohols and acetone
[4][5]

Chloroform ~0.1 [2]

Benzene, Toluene, Ethyl Ether Practically insoluble [2]

Note: The solubility of isoniazid in water increases with temperature, with a five-fold increase

observed from 283.15 K to 323.15 K (10°C to 50°C).[3]

Stability of Isoniazid Solutions
The stability of isoniazid solutions is influenced by the solvent, concentration, storage

temperature, and exposure to light.[6][7] Isoniazid is susceptible to oxidation and hydrolysis.[7]
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Solvent/Diluen
t

Concentration
Storage
Condition

Stability Reference

0.9% Sodium

Chloride

0.5 mg/mL and

6.0 mg/mL

Room

Temperature (20-

25°C), protected

from light

Stable for up to

72 hours
[6][7][8]

0.9% Sodium

Chloride

0.5 mg/mL and

6.0 mg/mL

Refrigerated (2-

8°C), protected

from light

Stable for up to

72 hours
[6][7][8]

5% Dextrose 0.5 mg/mL

Room

Temperature (20-

25°C), protected

from light

<90% of initial

concentration

after 8 hours

[6][7][8]

5% Dextrose 0.5 mg/mL

Refrigerated (2-

8°C), protected

from light

<90% of initial

concentration

after 30 hours

[6][7][8]

5% Dextrose 6.0 mg/mL

Room

Temperature (20-

25°C), protected

from light

Stable for 24

hours
[6][7][8]

5% Dextrose 6.0 mg/mL

Refrigerated (2-

8°C), protected

from light

Stable for 48

hours
[6][7][8]

Note: It is recommended to avoid using sugars like glucose, fructose, and sucrose in isoniazid

preparations as they can form condensation products that may impair the drug's absorption.[1]

Solutions should be stored in airtight, light-resistant containers.[1][9]

Experimental Protocols
Protocol 1: Preparation of a 10 mg/mL Isoniazid Stock
Solution in Water
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This protocol describes the preparation of a high-concentration aqueous stock solution of

isoniazid, which can be further diluted for various experimental needs.

Materials:

Isoniazid powder (purity > 99%)

Sterile, purified water (e.g., Milli-Q or equivalent)

Sterile conical tubes (e.g., 15 mL or 50 mL)

Calibrated analytical balance

Vortex mixer

Sterile filter (0.22 µm pore size)

Sterile storage vials

Procedure:

Weigh out 100 mg of isoniazid powder using a calibrated analytical balance and transfer it to

a sterile 15 mL conical tube.

Add 10 mL of sterile, purified water to the conical tube.

Tightly cap the tube and vortex thoroughly until the isoniazid is completely dissolved. Gentle

warming in a water bath (up to 40°C) can aid dissolution.[2]

Once fully dissolved, sterilize the solution by passing it through a 0.22 µm sterile filter into a

fresh sterile conical tube.

Aliquot the sterile stock solution into smaller, single-use volumes in sterile storage vials to

avoid repeated freeze-thaw cycles.

Label the vials clearly with the name of the compound, concentration, date of preparation,

and solvent.
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Store the aliquots at -20°C or -80°C for long-term storage. For short-term use, solutions can

be stored at 2-8°C for a limited time, as indicated by stability data.

Protocol 2: Preparation of Isoniazid Working Solutions
in Culture Medium
This protocol outlines the dilution of the stock solution to prepare working concentrations for

cell-based assays.

Materials:

10 mg/mL Isoniazid stock solution (from Protocol 1)

Sterile cell culture medium (e.g., Middlebrook 7H9 broth for mycobacteria)

Sterile microcentrifuge tubes or conical tubes

Calibrated micropipettes and sterile tips

Procedure:

Thaw an aliquot of the 10 mg/mL isoniazid stock solution at room temperature.

Perform serial dilutions of the stock solution in the desired sterile culture medium to achieve

the final working concentrations. For example, to prepare a 100 µg/mL working solution, add

10 µL of the 10 mg/mL stock solution to 990 µL of culture medium.

Mix each dilution thoroughly by gentle pipetting or vortexing.

Use the freshly prepared working solutions immediately for your experiments to ensure

accuracy.

Visualizations
Experimental Workflow for Isoniazid Solution
Preparation
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Caption: Workflow for preparing isoniazid stock and working solutions.
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Isoniazid's Mechanism of Action: Signaling Pathway
Isoniazid is a prodrug that requires activation within the mycobacterial cell to exert its

therapeutic effect.[10][11] The primary mechanism involves the inhibition of mycolic acid

synthesis, a crucial component of the mycobacterial cell wall.[10][11][12]
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Caption: Simplified pathway of isoniazid activation and action.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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